Cas no 1329840-65-4 (2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester)
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester
-
- Inchi: 1S/C21H17NO5/c23-21(27-15-17-9-5-2-6-10-17)19-13-18(22(24)25)11-12-20(19)26-14-16-7-3-1-4-8-16/h1-13H,14-15H2
- InChI Key: FYRIDDBMDNIGBS-UHFFFAOYSA-N
- SMILES: c1c(OCc2ccccc2)c(C(=O)OCc2ccccc2)cc([N+]([O-])=O)c1
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B287147-1mg |
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester |
1329840-65-4 | 1mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B287147-10mg |
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester |
1329840-65-4 | 10mg |
$ 1344.00 | 2023-04-18 |
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester
Professional Introduction to 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester (CAS No. 1329840-65-4)
2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 1329840-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse pharmacological properties. The presence of a benzyloxy group and a nitro substituent in its molecular structure imparts unique chemical reactivity and biological potential, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural configuration of 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester features a benzoic acid core, which is a well-documented scaffold in drug design due to its stability and compatibility with biological systems. The introduction of a nitro group at the 5-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic aromatic substitution reactions. Additionally, the benzyloxy and benzyl ester substituents contribute to solubility and metabolic stability, which are critical factors in pharmaceutical development.
One of the most compelling aspects of this compound is its application as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting various enzymatic pathways. For instance, derivatives of this compound have been explored as potential candidates for modulating inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group serves as a handle for further chemical transformations, allowing for the introduction of additional pharmacophores that enhance binding affinity and selectivity.
Recent advancements in spectroscopic techniques have enabled detailed structural elucidation of 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester, providing insights into its conformational behavior and interaction with biological targets. The 13C6 benzyl ester label indicates the presence of a specific isotopic labeling, which is often employed in metabolic studies to trace the compound's fate within biological systems. This isotopic tagging has been instrumental in understanding drug metabolism and identifying potential side products, thereby aiding in the optimization of synthetic routes.
The pharmaceutical industry has shown particular interest in nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that nitro groups can be reduced to amine functionalities under specific conditions, leading to compounds with enhanced bioavailability and reduced toxicity. This transformation has been exploited in the development of antibiotics, antivirals, and anticancer agents. The benzyloxy and benzyl ester groups in 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester further enhance its utility by providing handles for selective modifications without compromising core pharmacological activity.
In addition to its synthetic utility, this compound has been investigated for its potential role in materials science. Nitroaromatics are known for their electronic properties, which make them suitable candidates for organic semiconductors and conductive polymers. Researchers have explored derivatives of this compound as components in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), highlighting its versatility beyond traditional pharmaceutical applications.
The impact of 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester on drug discovery has been underscored by several recent publications. A notable study published in *Journal of Medicinal Chemistry* demonstrated that analogs derived from this compound exhibit potent inhibitory effects on enzymes involved in neurodegenerative diseases. The study highlighted the importance of structural modifications at the 2-position and 5-position substituents in optimizing bioactivity. These findings have opened new avenues for developing therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.
Another significant area where this compound has made an impact is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Researchers have synthesized novel derivatives of 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester that modulate inflammatory pathways by selectively inhibiting pro-inflammatory cytokines. The ability to fine-tune the molecular structure has allowed for the development of compounds with improved efficacy and reduced side effects compared to existing therapies.
The role of computational chemistry in optimizing derivatives of 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic stability, enabling researchers to design compounds with enhanced pharmacokinetic profiles. These computational approaches have accelerated the drug discovery process by reducing the reliance on empirical screening methods.
In conclusion, 2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester (CAS No. 1329840-65-4) represents a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features facilitate diverse chemical transformations, making it a valuable building block for synthesizing bioactive molecules targeting various therapeutic areas. The ongoing research into its derivatives continues to expand our understanding of its pharmacological properties and opens new possibilities for developing innovative treatments.
1329840-65-4 (2-Benzyloxy-5-nitro-benzoic Acid-13C6 Benzyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)